Cas no 264903-49-3 (D-2-Amino-4-bromo-4-pentenoic Acid)

• Product Name: D-2-Amino-4-bromo-4-pentenoic Acid
• CAS No: 264903-49-3
• MF: C₅H₈BrNO₂
• MW: 194.026520729065
• CID: 247685
• PubChem ID: 6992715
• Update Time: 2025-06-13

D-2-Amino-4-bromo-4-pentenoic Acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-4-bromopent-4-enoic acid
• (2R)-2-amino-4-bromopent-4-enoic acid
• 4-Pentenoic acid,2-amino-4-bromo-, (2R)-
• D-2-Amino-4-bromo-4-pentenoic acid
• D-2-Amino--4-bromo-4-pentenoic acid
• AKOS006294115
• (R)-2-Amino-4-bromo-4-pentenoic acid
• (2R)-2-azaniumyl-4-bromopent-4-enoate
• A877218
• 264903-49-3
• 4-Pentenoic acid, 2-amino-4-bromo-, (2R)-
• DTXSID90426336
• MFCD06659108
• PS-12807
• CS-0333412
• G84966
• D-2-Amino-4-bromo-4-pentenoic Acid

• MDL： MFCD06659108
• Inchi： 1S/C5H8BrNO2/c1-3(6)2-4(7)5(8)9/h4H,1-2,7H2,(H,8,9)/t4-/m1/s1
• InChI Key： YTCSGBSYHNQHFD-SCSAIBSYSA-N
• SMILES： BrC(=C)C[C@H](C(=O)O)N

Computed Properties

• Exact Mass: 192.97400
• Monoisotopic Mass: 192.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32000
• LogP: 1.39730

Additional information on D-2-Amino-4-bromo-4-pentenoic Acid

D-2-Amino-4-bromo-4-pentenoic Acid (CAS No. 264903-49-3): A Comprehensive Overview

D-2-Amino-4-bromo-4-pentenoic acid, identified by its CAS number 264903-49-3, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and molecular biology research. The presence of both an amino group and a bromine substituent on a pentenoic acid backbone makes it a versatile intermediate for constructing more complex molecules.

The compound's structure, featuring a conjugated system of double bonds and functional groups, contributes to its reactivity and utility in synthetic chemistry. Specifically, the D-configuration of the amino acid moiety aligns it with natural products and chiral catalyst systems, enhancing its role in enantioselective synthesis. This feature is particularly valuable in pharmaceutical applications where stereochemical purity is critical for efficacy and safety.

Recent advancements in the synthesis of heterocyclic compounds have highlighted the importance of β-ketoacids and their derivatives. D-2-Amino-4-bromo-4-pentenoic acid fits into this category, offering a scaffold for the construction of nitrogen-containing heterocycles. These heterocycles are prevalent in many biologically active molecules, including antibiotics and anticancer agents. The bromine atom on the molecule further enhances its synthetic utility, allowing for electrophilic aromatic substitution reactions and cross-coupling reactions that are pivotal in modern drug discovery.

In the realm of medicinal chemistry, the compound has been explored as a precursor for developing novel therapeutic agents. Researchers have leveraged its reactivity to introduce various functional groups, creating libraries of derivatives for high-throughput screening. For instance, modifications at the carboxyl terminus have led to the synthesis of peptidomimetics, which mimic the bioactivity of natural peptides while avoiding their metabolic degradation. Such peptidomimetics hold promise for applications in treating inflammatory diseases and infectious disorders.

The bromine substituent on D-2-Amino-4-bromo-4-pentenoic acid also facilitates its use in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. This reaction allows for the introduction of aryl or heteroaryl groups into the molecule, expanding its structural diversity. Such transformations have been employed to create novel analogs with enhanced pharmacological properties. For example, arylated derivatives have shown promising activity against certain enzymatic targets implicated in metabolic diseases.

Moreover, the compound's role in enzyme inhibition has been investigated recently. By serving as a substrate or inhibitor mimic, D-2-Amino-4-bromo-4-pentenoic acid aids in understanding enzyme mechanisms and designing selective inhibitors. This approach is particularly relevant in developing treatments for neurological disorders where enzyme dysregulation plays a key role. The ability to fine-tune reactivity through structural modifications makes it an invaluable tool for medicinal chemists.

The synthesis of D-2-Amino-4-bromo-4-pentenoic acid itself presents interesting challenges due to its reactive nature. Current methodologies often involve multi-step processes that require careful optimization to achieve high yields and purity. Advances in catalytic systems and green chemistry principles have enabled more efficient routes to this compound, reducing waste and improving scalability. These developments are crucial for ensuring that sufficient quantities of the material are available for both research and industrial applications.

Future directions in the study of D-2-Amino-4-bromo-4-pentenoic acid may include exploring its role in polymer chemistry and material science. The conjugated double bond system suggests potential applications in organic electronics, where such compounds can contribute to the development of light-emitting diodes (LEDs) and photovoltaic cells. Additionally, its chiral nature makes it a candidate for developing chiral polymers with tailored optical properties.

In conclusion, D-2-Amino-4-bromo-4-pentenoic acid (CAS No. 264903-49-3) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it a valuable intermediate in pharmaceutical synthesis, while its reactivity enables diverse applications in medicinal chemistry and materials science. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of chemical innovation.